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Salinazid, also known as Salicylaldehyde isonicotinoyl hydrazone (SIH), is a hydrazone-based compound.

Its primary documented biological activities are summarized in the table below.

Activity Description Key Findings

Copper
Ionophore [1] [2]

Binds and transports copper ions

(Cu(II)) across cell membranes.

"Preferentially kills HepG2 cells over

HUVEC cells" and is "superior to clioquinol"
[2].

Anti-tuberculosis
(TB) [1]

Used as a therapeutic agent
against tuberculosis.

Classified and described specifically as an
"anti-tuberculosis (TB) drug" [1].

Supporting Experimental Evidence and Protocols

The biological activities of Salinazid are supported by specific experimental findings and methodologies.

Copper-Dependent Cytotoxicity The cytotoxicity of Salinazid is closely linked to its ability to shuttle

copper into cells. The proposed mechanism involves the disruption of metal homeostasis and the generation

of reactive oxygen species (ROS), leading to oxidative damage and cell death [2]. The preferential killing of

HepG2 (liver cancer) cells over HUVEC (human umbilical vein endothelial) cells suggests potential for

selective targeting [2].
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Pharmaceutical Salts for Solubility Enhancement Research has explored forming pharmaceutical salts of

Salinazid with dicarboxylic acids to improve its poor aqueous solubility, a critical property for drug

development [3].

Key Findings: The oxalate and acesulfame salts of Salinazid were found to be stable during

dissolution and provided a substantial solubility improvement compared to the pure API—33 and 18
times higher, respectively [3].

Experimental Method: The crystal structures of these salts were determined by single-crystal X-ray
diffraction. The hydrogen bond motifs within the crystals were analyzed using the quantum theory
of atoms in molecules and crystals (QTAIMC) methodology to understand the interactions
stabilizing the salts [3].

Solubility Measurement: The solubility of the pure API and its salts was determined through
aqueous dissolution experiments [3].

Experimental Data and Properties

For researchers working with Salinazid, its key chemical properties and in vitro handling conditions are

essential.

Table 1: Physicochemical Properties of Salinazid [1] [4]

Property Value / Description

CAS Number 495-84-1

Molecular Formula C₁₃H₁₁N₃O₂

Molecular Weight 241.25 g/mol

Melting Point 232-233 °C

XLogP3 1.94

Hydrogen Bond Donors 2

Hydrogen Bond Acceptors 4
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Table 2: In Vitro Storage and Solubility [1] [2]

Aspect Recommended Protocol

Storage Powder: -20°C for 3 years. In solvent (e.g., DMSO): -80°C for 1 year

[1] [2].

Solubility in DMSO ≥ 250 mg/mL (~1036 mM) [1].

Injection Formulation
Example

DMSO:Tween 80:Saline = 10:5:85 [1].

Oral Formulation Example Suspend in 0.5% Carboxymethylcellulose Sodium (CMC Na) [1].

Guidance for Experimental Work

To investigate the copper ionophore mechanism and cytotoxicity of Salinazid in a laboratory setting, you

can follow this general workflow.
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Start: Investigate Salinazid
Mechanism of Action

Compound Preparation
• Prepare stock solution in DMSO

• Dilute in culture medium

Select Cell Models
• HepG2 (preferentially killed)

• HUVEC (less sensitive)

Cell Treatment
• Treat cells with Salinazid

• With/without Cu(II) supplementation

Conduct Assays
• MTT/WST for viability

• ROS detection
• Atomic absorption for Cu uptake

Analyze Results
• Compare cytotoxicity

• Correlate with Cu levels and ROS

Click to download full resolution via product page

The experimental design for studying Salinazid's copper-mediated cytotoxicity involves preparation, cell

treatment, and multiple assay readouts.

Key Insights for Researchers
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Dual Utility: Salinazid serves as both a tool compound for studying copper biology and a starting

point for developing new anti-tuberculosis or anti-cancer agents through medicinal chemistry.
Formulation is Critical: The significant solubility enhancement achieved with oxalate and
acesulfame salts provides a proven strategy to overcome the inherent solubility limitations of the
pure API [3].

Mechanistic Specificity: The cytotoxicity is not general but is copper-dependent, offering a
potential therapeutic window that could be exploited for selective targeting of certain cell types [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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